Cas no 1807383-53-4 ((E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid)

• Product Name: (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid
• CAS No: 1807383-53-4
• MF: C₁₀H₇IN₂O₂
• MW: 314.079254388809
• CID: 4824939
• Update Time: 2025-05-20

(E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-iodo-1H-benzo[d]imidazol-4-yl)acrylic acid
• (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid

• Inchi： 1S/C10H7IN2O2/c11-7-3-6(1-2-9(14)15)10-8(4-7)12-5-13-10/h1-5H,(H,12,13)(H,14,15)/b2-1+
• InChI Key： OILNWLPETYFMFU-OWOJBTEDSA-N
• SMILES： IC1C=C(/C=C/C(=O)O)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Additional information on (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid

Recent Advances in the Study of (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS: 1807383-53-4)

The compound (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS: 1807383-53-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid as a versatile building block in the synthesis of novel heterocyclic compounds. Its iodine-substituted benzimidazole core and acrylic acid moiety make it an attractive candidate for further chemical modifications, enabling the development of targeted inhibitors for various biological pathways. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, demonstrating its potential in oncology research.

In terms of biological activity, (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid has shown promising results in preliminary screening assays. A study published in the Journal of Medicinal Chemistry reported its inhibitory effects on specific protein kinases involved in cancer cell proliferation. The compound exhibited moderate to high potency against several kinase targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the mechanism of action revealed that (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid interacts with the ATP-binding site of target kinases, thereby inhibiting their enzymatic activity. Molecular docking studies supported these observations, showing favorable binding interactions with key amino acid residues in the kinase active site. These insights provide a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's potency and selectivity.

Beyond its applications in oncology, recent research has explored the potential of (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of chronic inflammatory diseases. Preliminary data suggest that the compound can modulate the activity of inflammatory mediators, although further studies are needed to fully elucidate its mechanism of action in this context.

In conclusion, (E)-3-(6-Iodo-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS: 1807383-53-4) represents a promising scaffold for the development of novel therapeutic agents. Its versatile chemical structure and demonstrated biological activity make it a valuable tool for medicinal chemistry research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in additional disease models. The continued investigation of this compound is likely to yield significant contributions to the field of chemical biology and drug discovery.